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Compound of Interest

6-Amino-5-bromopyridine-3-
Compound Name:
sulfonic acid

Cat. No.: B016990

Essential Safety and Handling Guide for 6-Amino-5-
bromopyridine-3-sulfonic acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 6-Amino-5-bromopyridine-3-
sulfonic acid. Adherence to these procedures is essential for ensuring laboratory safety and
proper chemical management.

Chemical Identifier:

o |[UPAC Name: 6-amino-5-bromopyridine-3-sulfonic acid

e CAS Number: 247582-62-3

e Molecular Formula: CsHsBrN203S

Hazard Summary: This compound is classified as harmful and an irritant. Key hazards include:
e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1][2]

o H319: Causes serious eye irritation.[1][2]
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e H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 6-Amino-5-bromopyridine-3-
sulfonic acid to minimize exposure and ensure personal safety. The following table

summarizes the required equipment.
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. Specifications and
Body Part Required PPE
Remarks

Nitrile gloves are a suitable

option, offering protection

against bases, oils, and many
) ) solvents.[3] Always inspect

Hands Chemical-resistant gloves

gloves for punctures or tears

before use. Dispose of

contaminated gloves according

to institutional guidelines.

Use safety goggles for primary
Safety glasses with side eye protection.[4] A face shield
Eyes/Face shields or Goggles, Face should be worn in situations

shield with a higher risk of splashing.
[4]

A standard laboratory coat
should be worn. For larger
quantities or tasks with a high
splash risk, a chemical-
) resistant apron or suit is
Laboratory coat, Chemical- )
Body ] ] recommended.[5] Protective
resistant apron/suit _
clothing should be selected
based on the specific
workplace concentration and
quantity of the hazardous

substance handled.[4]

Use only in a well-ventilated
area or under a chemical fume
hood.[6][7] If ventilation is
Respiratory NIOSH-approved respirator inadequate or there is a risk of
inhaling dust or aerosols, a
NIOSH-approved respirator is

necessary.[4]

Feet Closed-toe shoes Footwear must cover the entire

foot. Safety boots may be
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necessary where there is a

danger of chemical splashing.

[3]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of 6-Amino-5-bromopyridine-3-sulfonic acid:
e Preparation and Inspection:

o Before starting any work, ensure that a safety shower and eyewash station are readily
accessible and functional.[2][8]

o Inspect all PPE for integrity. Do not use damaged gloves or other compromised
equipment.

o Work in a designated area, preferably within a certified chemical fume hood, to ensure
adequate ventilation.[6][7]

e Handling the Chemical:

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

[¢]

Prevent contact with skin, eyes, and clothing.[2]

[¢]

Wash hands thoroughly after handling the compound, even if gloves were worn.[1][2]

o

Do not eat, drink, or smoke in the laboratory or when handling the chemical.[1][2]

o

Ground and secure containers when transferring the material to prevent static discharge.

[4]
¢ In Case of Exposure:

o If on skin: Immediately remove all contaminated clothing and wash the affected area with
plenty of soap and water.[1][4] If skin irritation occurs, seek medical advice.[2][4]
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o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[2][4] If eye irritation persists, get medical
advice/attention.[2][4]

o If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2][4]

o If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON
CENTER or doctor.[1][9]

Disposal Plan

Proper disposal of 6-Amino-5-bromopyridine-3-sulfonic acid and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste material in a designated, compatible, and properly labeled hazardous waste
container.[7]

o The container must be sealable and airtight.[7]
o Storage of Waste:

o Store waste containers in a cool, dry, and well-ventilated area.[7]

o Segregate from incompatible materials such as strong oxidizing agents and acids.[6][7]
o Disposal Procedure:

o Dispose of the contents and container to an approved waste disposal plant.[2][6][9]

o Follow all local, regional, and national hazardous waste regulations to ensure complete
and accurate classification and disposal.[6]

o Do not empty into drains or release into the environment.[2][6]

Experimental Workflow Visualization
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The following diagram illustrates the key procedural steps for the safe handling and disposal of
6-Amino-5-bromopyridine-3-sulfonic acid.

Workflow for Handling 6-Amino-5-bromopyridine-3-sulfonic acid

Cleanup & Disposal

Decontaminate Segregate and Store Arrange for
" - | WorkArea Hazardous Waste Professional Disposal
Preparation Handling Post-Experiment_——
Verify Eyewash/Shower Inspect and Don Workina | | Proceed with Caution | [ Weigh and Transfer Perform [~ Emergency Response
i Required PPE Chenmical Fume Hood | | Chemical Experiment |-}-____
S - In Case of Exposure:

S=<___Exposure Event 77 - skin: Wash with soap/water
L Ll - Eyes: Rinse with water

- Inhalation: Move to fresh air
- Ingestion: Seek medical aid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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